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Compound of Interest

Compound Name: Primisulfuron-methyl

Cat. No.: B166665 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals overcome

challenges related to primisulfuron-methyl antagonism with other herbicides and insecticides.

Troubleshooting Guides
Issue: Reduced efficacy of primisulfuron-methyl when tank-mixed with other herbicides.

Q1: We observed decreased weed control after applying a tank-mix of primisulfuron-methyl
with a broadleaf herbicide. What could be the cause?

A1: This is a common issue known as herbicide antagonism. When primisulfuron-methyl is
tank-mixed with certain broadleaf herbicides, such as atrazine, dicamba, and bentazon, its

efficacy against grass weeds like shattercane and giant foxtail can be reduced[1]. The specific

cause of antagonism can vary depending on the tank-mix partner. For instance, with bentazon

and dicamba, the reduction in primisulfuron-methyl absorption and/or foliar spray retention is

a primary cause of antagonism[1].

Q2: How can we mitigate the antagonistic effects of dicamba and bentazon on primisulfuron-
methyl?

A2: The addition of specific adjuvants to the tank-mix can help overcome antagonism.

Research has shown that methylated seed oil (MSO), organosilicone adjuvants, and
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ammonium sulfate (AMS) can completely or partially reverse the antagonism of dicamba and

bentazon by increasing the foliar absorption and/or spray retention of primisulfuron-methyl[1].

Q3: We are seeing antagonism even with the use of adjuvants. What other factors could be at

play?

A3: Several factors can influence the severity of herbicide antagonism, including:

Weed Species and Growth Stage: The interaction between herbicides can be species-

dependent, and the growth stage of the weed can also affect herbicide uptake and

efficacy[2].

Environmental Conditions: Hot and dry conditions can make weeds harder to control and

may exacerbate antagonism[3].

Water Quality: Hard water containing cations like calcium and magnesium can negatively

interact with some herbicides. The use of water conditioning adjuvants like AMS can help

mitigate this[3][4].

Herbicide Rates: In some cases, increasing the rate of the antagonized herbicide

(primisulfuron-methyl) may help overcome the negative interaction[5][6]. However, always

adhere to the label recommendations.

Issue: Increased corn injury after applying primisulfuron-methyl in a program with soil-applied

insecticides.

Q4: Our corn is showing signs of injury (foliar damage, stunting) after a post-emergence

application of primisulfuron-methyl. We used a soil-applied insecticide at planting. Is there a

connection?

A4: Yes, interactions between primisulfuron-methyl and certain soil-applied insecticides can

lead to increased corn injury. Studies have shown that combinations of primisulfuron-methyl
with organophosphate insecticides like terbufos, fonofos, and disulfoton can result in foliar and

root injury, plant height reductions, and yield losses[7][8]. This is often due to the insecticide

interfering with the corn plant's ability to metabolize the herbicide[8].
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Q5: Which insecticides are known to have antagonistic interactions with primisulfuron-
methyl?

A5: Organophosphate insecticides are the primary group known to cause synergistic crop injury

with primisulfuron-methyl[7][8]. On the other hand, carbamate insecticides such as carbaryl

and carbofuran have not been observed to cause the same level of injury when used in a

program with primisulfuron-methyl[7].

Q6: How can we avoid this type of crop injury?

A6: To minimize the risk of corn injury, consider the following:

Insecticide Selection: If possible, choose a soil-applied insecticide that does not have a

known interaction with primisulfuron-methyl.

Application Timing: The timing of the primisulfuron-methyl application can influence the

severity of the interaction.

Environmental Conditions: Edaphic and environmental conditions at the time of application

can also play a role[7].

Frequently Asked Questions (FAQs)
Q7: What is the mode of action of primisulfuron-methyl?

A7: Primisulfuron-methyl is a systemic herbicide belonging to the sulfonylurea group[9]. It

works by inhibiting the enzyme acetolactate synthase (ALS), which is essential for the

synthesis of branched-chain amino acids (valine, leucine, and isoleucine) in plants. This

inhibition halts cell division and plant growth[9][10].

Q8: What are the typical symptoms of primisulfuron-methyl injury on susceptible weeds?

A8: Susceptible weeds treated with primisulfuron-methyl will typically stop growing shortly

after application. This is followed by chlorosis (yellowing) of the leaves and eventually necrosis

(tissue death)[10].

Q9: Can primisulfuron-methyl be tank-mixed with 2,4-D?
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A9: While some sources indicate that primisulfuron-methyl is compatible in tank mixtures with

2,4-D, it's important to be aware that 2,4-D can antagonize the activity of some grass

herbicides[11][12]. The antagonistic interaction between 2,4-D and other herbicides can be

complex and may involve reduced uptake, translocation, or altered metabolism of the grass

herbicide[2][12][13]. A jar test is always recommended to check for physical compatibility before

mixing in the spray tank.

Q10: What is Colby's method, and how is it used to evaluate herbicide interactions?

A10: Colby's method is a mathematical formula used to determine if the response of a

herbicide combination is synergistic, antagonistic, or additive[5]. The expected response (E) of

the mixture is calculated based on the observed responses of the individual herbicides (X and

Y) when applied alone, using the formula: E = X + Y - (XY/100). If the observed response of the

mixture is greater than the expected response, the interaction is synergistic. If it is less, the

interaction is antagonistic. If it is equal, the effect is additive[5].

Data Presentation
Table 1: Effect of Tank-Mix Partners on Primisulfuron Efficacy on Johnsongrass

Treatment Johnsongrass Control (%) Corn Yield Reduction (%)

Primisulfuron alone 43 0

Primisulfuron + Atrazine (Tank-

mix)
25 Slightly lower

Primisulfuron + Dicamba

(Tank-mix)
0 22

Primisulfuron after Atrazine

(Sequential)
Not specified Not specified

Primisulfuron after Dicamba

(Sequential)
Not specified 14

Source: Adapted from research on dicamba and atrazine antagonism on sulfonylurea

herbicides[14].
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Table 2: Influence of Adjuvants on Overcoming Primisulfuron Antagonism

Herbicide
Combination

Antagonism
Observed

Adjuvant
Effect on
Antagonism

Primisulfuron +

Dicamba
Yes

MSO, Organosilicone,

AMS

Completely reversed

on shattercane[1]

Primisulfuron +

Bentazon
Yes

MSO, Organosilicone,

AMS

Completely reversed

on shattercane,

partially on giant

foxtail[1]

Primisulfuron +

Atrazine
Yes

MSO, Organosilicone,

AMS

Not overcome by

these adjuvants[1]

MSO: Methylated Seed Oil, AMS: Ammonium Sulfate. Source: Adapted from research on the

influence of adjuvants on primisulfuron efficacy[1].

Experimental Protocols
Protocol 1: Assessing Herbicide Interaction Using the Whole Plant Bioassay

Objective: To determine if a tank-mixture of primisulfuron-methyl and another herbicide

results in an antagonistic, synergistic, or additive effect on a target weed species.

Materials:

Seeds of the target weed species (e.g., giant foxtail, shattercane).

Pots and a suitable greenhouse growing medium.

Primisulfuron-methyl and the herbicide to be tested.

Appropriate adjuvants.

Calibrated laboratory sprayer.

Growth chamber or greenhouse with controlled environmental conditions.
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Methodology:

Plant Growth: Sow weed seeds in pots and grow them under optimal conditions (e.g.,

25/20°C day/night temperature, 16-hour photoperiod) until they reach the 3-4 leaf stage.

Herbicide Preparation: Prepare stock solutions of each herbicide and the tank-mixture at the

desired concentrations.

Herbicide Application: Treat the plants with the following:

Primisulfuron-methyl alone at various rates (to establish a dose-response curve).

The second herbicide alone at various rates.

The tank-mixture at various rates.

An untreated control.

Ensure all treatments, including the controls, receive the same adjuvant package.

Evaluation: After a set period (e.g., 14 or 21 days), visually assess weed control on a scale

of 0% (no effect) to 100% (complete plant death). Alternatively, harvest the above-ground

biomass and determine the fresh or dry weight.

Data Analysis:

Calculate the dose required to cause 50% growth reduction (GR₅₀) for each herbicide

applied alone and for the mixture.

Use Colby's method to calculate the expected response for the mixture based on the

responses of the individual herbicides[5].

Compare the observed response of the mixture to the expected response to determine if

the interaction is antagonistic, synergistic, or additive.
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Caption: Mechanism of primisulfuron-methyl antagonism.
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Caption: Troubleshooting workflow for poor primisulfuron-methyl efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing
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